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Compound of Interest

Compound Name: tert-Butyl carbazate

Cat. No.: B045769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
tert-Butyl carbazate, also known as Boc-hydrazide, is a versatile reagent in organic synthesis,

primarily utilized for the protection of carbonyl compounds and as a key building block in the

synthesis of complex molecules. Its unique structure, combining a hydrazine moiety with a tert-

butoxycarbonyl (Boc) protecting group, allows for a wide range of chemical transformations.

This technical guide provides an in-depth overview of the core properties, spectroscopic data,

applications, and detailed experimental protocols related to tert-Butyl carbazate (CAS 870-46-

2).

Physicochemical and Safety Properties
tert-Butyl carbazate is a white to off-white crystalline solid at room temperature, though it has

a low melting point.[1] It is soluble in organic solvents such as ethanol and methanol.[2][3]

Table 1: Physicochemical Properties of tert-Butyl
Carbazate
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Property Value Source(s)

CAS Number 870-46-2 [2]

Molecular Formula C₅H₁₂N₂O₂ [4][5]

Molecular Weight 132.16 g/mol [4][5]

Appearance
White to off-white crystalline

solid/lumps
[1][6]

Melting Point 39-42 °C [3][7]

Boiling Point 63-65 °C at 0.1 mmHg [3][6][7]

Density 1.02 g/mL at 25 °C [8]

Flash Point 92 °C (197.6 °F) [9]

Solubility
Soluble in ethanol and

methanol
[2][3][7]

Table 2: Safety and Hazard Information
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Hazard Category GHS Classification
Precautionary
Statements

Source(s)

Flammability
Flammable Solid,

Category 2

H228: Flammable

solid. P210: Keep

away from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking.

[10][11]

Acute Toxicity

Acute Oral Toxicity,

Category 3; Acute

Dermal Toxicity,

Category 3

H301: Toxic if

swallowed. H311:

Toxic in contact with

skin.

[12]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.
[12]

Eye Damage/Irritation Category 2
H319: Causes serious

eye irritation.
[12]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)

H335: May cause

respiratory irritation.
[12]

Note: This is not an exhaustive list of all safety information. Always consult the full Safety Data

Sheet (SDS) before handling this chemical.

Spectroscopic Data
NMR Spectroscopy
The structure of tert-Butyl carbazate can be confirmed by ¹H and ¹³C NMR spectroscopy.

Table 3: NMR Spectroscopic Data for tert-Butyl
Carbazate in CDCl₃
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Nucleus
Chemical Shift
(δ) in ppm

Multiplicity Assignment Source(s)

¹H NMR 1.46 singlet 9H, -C(CH₃)₃ [10]

3.83 singlet 2H, -NH₂ [10]

6.73 singlet 1H, -NH- [10]

¹³C NMR 28.2 -C(CH₃)₃ [10]

80.1 -C(CH₃)₃ [10]

158.2 C=O [10]

Infrared (IR) Spectroscopy
The IR spectrum of tert-Butyl carbazate shows characteristic absorption bands corresponding

to its functional groups. While a full spectrum is not provided here, typical absorptions would

include N-H stretching, C-H stretching, and a strong C=O (carbonyl) stretching band.

Chemical Applications and Reactions
tert-Butyl carbazate is a valuable reagent with several key applications in organic synthesis.

Protection of Carbonyl Compounds
The primary application of tert-Butyl carbazate is in the protection of aldehydes and ketones

through the formation of N-Boc-hydrazones.[1] This reaction is a condensation reaction

involving the nucleophilic addition of the terminal nitrogen of the carbazate to the carbonyl

carbon, followed by the elimination of water.[4] The resulting hydrazones are stable

intermediates that can be carried through multi-step syntheses.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chemicalbook.com/synthesis/tert-butyl-carbazate.htm
https://www.chemicalbook.com/synthesis/tert-butyl-carbazate.htm
https://www.chemicalbook.com/synthesis/tert-butyl-carbazate.htm
https://www.chemicalbook.com/synthesis/tert-butyl-carbazate.htm
https://www.chemicalbook.com/synthesis/tert-butyl-carbazate.htm
https://www.chemicalbook.com/synthesis/tert-butyl-carbazate.htm
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbazate
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Formation_of_Hydrazones_from_N_tert_butyl_tert_butoxy_carbohydrazide_with_Aldehydes_and_Ketones.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-carbazate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


R-C(=O)-R' 
 (Aldehyde or Ketone)

R-C(=N-NH-Boc)-R' 
 (N-Boc-Hydrazone)

+ H₂N-NH-Boc 
 - H₂O

H₂N-NH-Boc 
 (tert-Butyl carbazate)

H₂O

Click to download full resolution via product page

Caption: General reaction scheme for the formation of N-Boc-hydrazones.

Precursor to Other Reagents
tert-Butyl carbazate serves as a starting material for the synthesis of other important

reagents. For instance, it is used to prepare BOC-azide, which is a reagent for introducing the

Boc protecting group onto amines.[7][9] It is also used in the synthesis of di-tert-butyl

azodicarboxylate.

Role in Synthesis of Bioactive Molecules
The N-Boc-hydrazones formed from tert-Butyl carbazate are important intermediates in the

synthesis of various pharmaceuticals, including HIV-1 protease inhibitors.[3][9] The hydrazone

moiety is a key structural element in many biologically active compounds.[4]

Experimental Protocols
Synthesis of tert-Butyl Carbazate
A common laboratory synthesis of tert-Butyl carbazate involves the reaction of di-tert-butyl

dicarbonate with hydrazine hydrate in isopropanol.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b045769?utm_src=pdf-body-img
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C4248195&Mask=200
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.researchgate.net/publication/231619997_Synthesis_of_Simple_Hydrazones_of_Carbonyl_Compounds_by_an_Exchange_Reaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC3767329/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Formation_of_Hydrazones_from_N_tert_butyl_tert_butoxy_carbohydrazide_with_Aldehydes_and_Ketones.pdf
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9686391.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Work-up and Isolation

Dissolve hydrazine hydrate in isopropanol

Cool solution to 0 °C

Add di-tert-butyl dicarbonate solution dropwise

Stir at 0 °C for 2 hours

Remove solvent via rotary evaporation

Dissolve residue in dichloromethane (DCM)

Dry with anhydrous MgSO₄

Filter to remove desiccant

Remove DCM via rotary evaporation

Obtain tert-Butyl carbazate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of tert-Butyl carbazate.
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Materials:

Hydrazine hydrate

Di-tert-butyl dicarbonate (Boc₂O)

Isopropanol (IPA)

Dichloromethane (DCM)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve hydrazine hydrate (2.26 equivalents) in isopropanol (IPA).[10]

Cool the solution to 0 °C in an ice bath.[10]

In a separate flask, dissolve di-tert-butyl dicarbonate (1 equivalent) in IPA.[10]

Add the di-tert-butyl dicarbonate solution dropwise to the cooled hydrazine hydrate solution.

[10]

Stir the reaction mixture at 0 °C for 2 hours.[10]

After the reaction is complete, remove the solvent by rotary evaporation.[10]

Dissolve the resulting residue in dichloromethane (DCM).[10]

Dry the DCM solution with anhydrous magnesium sulfate (MgSO₄).[10]

Filter the solution to remove the desiccant.[10]

Remove the DCM by rotary evaporation to yield tert-Butyl carbazate as a white semi-solid.

[10]

General Protocol for the Formation of N-Boc-
Hydrazones
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This protocol describes a general method for the reaction of tert-Butyl carbazate with an

aldehyde or ketone.[4]

Materials:

Aldehyde or ketone

tert-Butyl carbazate

Anhydrous ethanol or methanol

Glacial acetic acid (optional, for less reactive carbonyls)

Procedure:

In a round-bottom flask, dissolve the aldehyde or ketone (1.0 equivalent) in anhydrous

ethanol or methanol.[4]

Add tert-Butyl carbazate (1.0-1.2 equivalents) to the solution.[4]

For less reactive carbonyl compounds, a catalytic amount of glacial acetic acid (1-2 drops)

can be added.[4]

Stir the reaction mixture at room temperature or heat to reflux.[4]

Monitor the progress of the reaction by Thin Layer Chromatography (TLC). Reaction times

typically range from 1 to 24 hours.[4]

Upon completion, cool the reaction mixture to room temperature and then in an ice bath to

induce crystallization of the hydrazone product.[4]

If the product does not precipitate, remove the solvent under reduced pressure. The resulting

residue can then be purified by recrystallization or column chromatography.[4]

Conclusion
tert-Butyl carbazate is a cornerstone reagent in modern organic synthesis, offering a reliable

method for the protection of carbonyl groups and serving as a versatile intermediate for the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Formation_of_Hydrazones_from_N_tert_butyl_tert_butoxy_carbohydrazide_with_Aldehydes_and_Ketones.pdf
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Formation_of_Hydrazones_from_N_tert_butyl_tert_butoxy_carbohydrazide_with_Aldehydes_and_Ketones.pdf
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Formation_of_Hydrazones_from_N_tert_butyl_tert_butoxy_carbohydrazide_with_Aldehydes_and_Ketones.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Formation_of_Hydrazones_from_N_tert_butyl_tert_butoxy_carbohydrazide_with_Aldehydes_and_Ketones.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Formation_of_Hydrazones_from_N_tert_butyl_tert_butoxy_carbohydrazide_with_Aldehydes_and_Ketones.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Formation_of_Hydrazones_from_N_tert_butyl_tert_butoxy_carbohydrazide_with_Aldehydes_and_Ketones.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Formation_of_Hydrazones_from_N_tert_butyl_tert_butoxy_carbohydrazide_with_Aldehydes_and_Ketones.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Formation_of_Hydrazones_from_N_tert_butyl_tert_butoxy_carbohydrazide_with_Aldehydes_and_Ketones.pdf
https://www.benchchem.com/product/b045769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


synthesis of a wide range of compounds, particularly in the pharmaceutical industry. Its well-

defined properties and predictable reactivity make it an invaluable tool for researchers and drug

development professionals. This guide has provided a summary of its key characteristics and

detailed protocols to facilitate its effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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